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Compound of Interest

Compound Name: alpha-Amylcinnamaldehyde

Cat. No.: B1665258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alpha-amylcinnamaldehyde (ACA), also known as 2-(phenylmethylene)heptanal, is an

alpha,beta-unsaturated aldehyde commonly used as a fragrance and flavoring agent. Its

characteristic jasmine-like scent has led to its widespread use in cosmetics, perfumes, and

food products. For formulation scientists and drug development professionals, a thorough

understanding of its physicochemical properties is paramount for ensuring the stability, efficacy,

and safety of any formulation containing this compound. This guide provides an in-depth

overview of the core physicochemical properties of alpha-amylcinnamaldehyde, details

relevant experimental protocols for its characterization, and offers insights into its formulation

considerations.

Core Physicochemical Properties
A comprehensive understanding of the physicochemical properties of an active pharmaceutical

ingredient (API) or excipient is fundamental to formulation development. These properties

dictate the compound's behavior in various solvents and matrices, its absorption

characteristics, and the overall stability of the final product. The key physicochemical

parameters for alpha-amylcinnamaldehyde are summarized below.
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Table 1: Physicochemical Properties of Alpha-Amylcinnamaldehyde

Property Value

Molecular Formula C14H18O

Molecular Weight 202.30 g/mol

Appearance Pale yellow to yellow liquid

Odor Floral, jasmine-like

Boiling Point 287-289 °C (at 760 mmHg)

Melting Point < 25 °C

Density 0.962 - 0.972 g/cm³ at 20°C

Vapor Pressure 0.001 mmHg at 25°C

LogP (Octanol/Water Partition Coefficient) 4.5 - 4.7

Water Solubility 141.1 mg/L at 25°C (practically insoluble)

Solubility in Organic Solvents Soluble in ethanol, methanol, and oils

Refractive Index 1.554 - 1.559 at 20°C

Experimental Protocols
The accurate determination of physicochemical properties is crucial. Below are detailed

methodologies for key experiments cited in the characterization of alpha-
amylcinnamaldehyde.

1. Determination of Octanol-Water Partition Coefficient (LogP) - Shake Flask Method (OECD

Guideline 107)

The shake flask method is a standard technique for determining the LogP of a substance. It

directly measures the distribution of the analyte between n-octanol and water.

Materials: Alpha-amylcinnamaldehyde, n-octanol (pre-saturated with water), water (pre-

saturated with n-octanol), separatory funnels, analytical balance, UV-Vis spectrophotometer
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or HPLC system, mechanical shaker.

Procedure:

Prepare a stock solution of alpha-amylcinnamaldehyde in n-octanol.

Add a known volume of the stock solution to a separatory funnel containing a known

volume of water.

Seal the funnel and shake it vigorously for a predetermined period (e.g., 24 hours) at a

constant temperature (e.g., 25°C) to allow for partitioning equilibrium to be reached.

Allow the two phases (n-octanol and water) to separate completely.

Carefully collect samples from both the n-octanol and water phases.

Determine the concentration of alpha-amylcinnamaldehyde in each phase using a

suitable analytical technique (e.g., UV-Vis spectrophotometry at its λmax or HPLC).

Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase.

The LogP is the base-10 logarithm of the partition coefficient.

2. Determination of Aqueous Solubility (Flask Method - OECD Guideline 105)

This method determines the saturation solubility of a substance in water at a specific

temperature.

Materials: Alpha-amylcinnamaldehyde, distilled or deionized water, constant temperature

water bath with shaker, analytical balance, centrifuge, filtration apparatus (e.g., syringe

filters), analytical instrument (HPLC or UV-Vis).

Procedure:

Add an excess amount of alpha-amylcinnamaldehyde to a known volume of water in a

flask.
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Place the flask in a constant temperature shaker bath (e.g., 25°C) and agitate for an

extended period (e.g., 48-72 hours) to ensure equilibrium is reached.

After equilibration, cease agitation and allow any undissolved material to settle.

To remove undissolved particles, centrifuge and/or filter the solution.

Analyze the clear aqueous solution to determine the concentration of dissolved alpha-
amylcinnamaldehyde using a validated analytical method.

The determined concentration represents the aqueous solubility of the compound at that

temperature.

Formulation Considerations
The physicochemical properties of alpha-amylcinnamaldehyde present several challenges

and opportunities in formulation:

Low Water Solubility: Its very low aqueous solubility (141.1 mg/L) makes it unsuitable for

simple aqueous-based formulations. To incorporate it into aqueous systems, formulation

strategies such as emulsification, microencapsulation, or the use of co-solvents and

surfactants are necessary.

High LogP: The high LogP value (4.5 - 4.7) indicates that alpha-amylcinnamaldehyde is

highly lipophilic. This suggests excellent solubility in oils and lipids, making it ideal for

oleaginous formulations, emulsions (oil-in-water), and lipid-based drug delivery systems.

This property also suggests a high potential for skin penetration, which is a key consideration

in topical and transdermal formulations.

Liquid State at Room Temperature: As a liquid at room temperature, it can be readily

incorporated into liquid and semi-solid formulations like creams, lotions, and ointments

without the need for dissolution of a solid, simplifying the manufacturing process.

Chemical Stability: As an unsaturated aldehyde, alpha-amylcinnamaldehyde can be

susceptible to oxidation. Formulations should be designed to protect it from atmospheric

oxygen and light. The inclusion of antioxidants and the use of air-tight, opaque packaging are

recommended to ensure long-term stability.
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Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physicochemical characterization of

alpha-amylcinnamaldehyde for formulation development.
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To cite this document: BenchChem. [Physicochemical Properties of Alpha-
Amylcinnamaldehyde for Formulation: A Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1665258#physicochemical-
properties-of-alpha-amylcinnamaldehyde-for-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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